Cas no 33799-96-1 (4-Fluoro-N-phenethylbenzamide)

• Product Name: 4-Fluoro-N-phenethylbenzamide
• CAS No: 33799-96-1
• MF: C₁₅H₁₄FNO
• MW: 243.276167392731
• CID: 294461
• PubChem ID: 745660
• Update Time: 2025-04-19

4-Fluoro-N-phenethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-phenethylbenzamide
• Benzamide,4-fluoro-N-(2-phenylethyl)-
• N-(4-FLUOROBENZOYL)-PHENYL-ETHYLAMINE
• (4-fluoro-phenethyl)-methyl-amine
• (4-Fluor-phenaethyl)-methyl-amin
• [2-(4-Fluorophenyl)ethyl]-methylamine
• 4-fluoro-N-methylphenethylamine
• N-[2-(4-Fluorophenyl)ethyl]-N-methylamine
• N-methyl-4-fluorophenethylamine
• N-methyl-N-[2-(4-fluoro-phenyl)-ethyl]-amine
• p-fluoro-N-phenethylbenzamide
• 33799-96-1
• 4-fluoro-N-(2-phenylethyl)benzamide
• AKOS000629849
• HMS1674N11
• SMR000281230
• CBDivE_002551
• SCHEMBL7702108
• MLS000711463
• Z27761589
• CHEMBL1542025
• HMS2765G18
• J-019327
• AC-11943
• STK415619

• Inchi： 1S/C15H14FNO/c16-14-8-6-13(7-9-14)15(18)17-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18)
• InChI Key： WDFNXEQNOIUFEP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 243.10600
• Monoisotopic Mass: 243.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 416.2°Cat760mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.566
• PSA: 29.10000
• LogP: 3.18910